866132-36-7(Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-) Price
This page is the exclusive Price page for 866132-36-7(Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-
C13H10ClN3
243.691601276398
MFCD03305778
5234015
Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl- Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00920880-1g | bi de | 90% | 1g | ¥2394.0 | 22 Mar. 2023 | |
| Ambeed | A933341-1g | ambeed | 90% | 1g | $348.0 | 24 Mar. 2023 | |
| abcr | AB300838-100 mg | abcr | 100MG | €221.50 | 25 Mar. 2023 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00920880-1mg | bi de | 90% | 1mg | ¥356.0 | 18 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628912-1mg | le yan | 98% | 1mg | ¥428.00 | 27 Apr. 2024 | |
| abcr | AB300838-100mg | abcr | 100mg | €283.50 | 16 Apr. 2025 | ||
| Ambeed | A933341-1mg | ambeed | 90% | 1mg | $50.0 | 16 Apr. 2025 |
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Aoguang Biotechnology Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises